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Compound of Interest

Compound Name: 7BIO

Cat. No.: B1662384

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 7BIO (7-Bromoindirubin-3'-oxime), a potent kinase inhibitor used in
laboratory research, is crucial for maintaining a safe laboratory environment and ensuring

regulatory compliance. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of 7BIO, its solutions, and contaminated materials.

1. Understanding the Compound: 7BIO Profile

7BIO, with the CAS number 916440-85-2, is a derivative of indirubin.[1][2] While a specific
Safety Data Sheet (SDS) for 7BIO was not publicly available, a product information sheet from
Cayman Chemical advises that the material should be considered hazardous.[3] An SDS for its
structural isomer, 6-Bromoindirubin-3'-oxime, indicates that it is a skin and eye irritant and may
cause respiratory irritation.[4] Therefore, it is imperative to handle 7BIO with appropriate
personal protective equipment (PPE) and dispose of it as hazardous chemical waste.

Quantitative Data Summary
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Property Value Source
Chemical Name 7-Bromoindirubin-3'-oxime [1]
CAS Number 916440-85-2 [1]
Molecular Formula C16H10BrNsOz2 [1]
Molecular Weight 356.2 g/mol [1]

- Soluble in DMSO and Ethanol;
Solubility _ [5]
Insoluble in water

2. Personal Protective Equipment (PPE) and Handling

Before handling 7BIO in its solid form or in solution, all personnel must wear the following PPE:
o Gloves: Nitrile or other chemical-resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
NIOSH-approved respirator is recommended to avoid inhalation.[4]

Work with 7BIO powder and prepare solutions in a certified chemical fume hood to minimize
inhalation risk.

3. Disposal Procedures for 7BIO Waste

All waste streams containing 7BIO must be treated as hazardous chemical waste. Segregation
of waste is critical to ensure proper disposal.

3.1. Solid 7BIO Waste
e Unused or Expired 7BIO Powder:

o Ensure the container is tightly sealed and clearly labeled as "Hazardous Waste: 7BIO (7-
Bromoindirubin-3'-oxime)".
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o Place the sealed container in a designated hazardous waste accumulation area.

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.

3.2. Liquid 7BIO Waste (Solutions in DMSO or Ethanol)
e Collection:

o Collect all liquid waste containing 7BIO in a dedicated, leak-proof, and chemically
compatible container (e.g., a glass or polyethylene bottle).

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"7BIO (7-Bromoindirubin-3'-oxime)," the solvent (e.g., DMSO, Ethanol), and the

approximate concentration.
o Keep the waste container securely closed when not in use.
e Storage:

o Store the liquid waste container in a secondary containment bin within a designated
satellite accumulation area, such as a chemical fume hood.

» Disposal:

o Once the container is full (no more than 90% capacity), arrange for its disposal through
your institution's EHS office.

o DO NOT pour 7BIO solutions down the drain.
3.3. Contaminated Labware and Debris
o Sharps (Needles, Syringes, Pipette Tips):

o Dispose of all sharps contaminated with 7BIO in a designated, puncture-resistant sharps
container labeled "Hazardous Waste Sharps" and with the chemical name.

» Non-Sharps Solid Waste (Gloves, Weigh Boats, Contaminated Paper Towels, Plasticware):
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o Collect all non-sharp solid waste contaminated with 7BIO in a designated, leak-proof
plastic bag or container.

o The container must be clearly labeled "Hazardous Waste" with the chemical name.

o When the container is full, seal it and place it in the hazardous waste accumulation area
for disposal.

4. Spill and Decontamination Procedures

In the event of a spill, follow these procedures:

o Alert Personnel: Immediately alert others in the vicinity.

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

o Don PPE: Wear appropriate PPE, including double gloves, safety goggles, and a lab coat.
For large spills, respiratory protection may be necessary.

o Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or a
commercial chemical absorbent) to contain the spill.

e Cleanup:

o Carefully sweep up the absorbed material or solid powder and place it in a sealed, labeled
hazardous waste container.

o Do not generate dust when cleaning up solid 7BIO. If necessary, gently wet the material
with a small amount of a suitable solvent (like ethanol) before sweeping.

o Decontamination:

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), followed
by soap and water.

o Collect all cleaning materials in a sealed bag and dispose of them as hazardous waste.
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» Reporting: Report the spill to your laboratory supervisor and EHS department as required by

your institution's policies.

Waste Generation

Liquid 7BIO Solution
(e.g., in DMSO/Ethanol)

Solid 7BIO Powder

Segregatioh & Collection
A

Seal in original or
compatible container.
Label as 'Hazardous Waste: 7BIO'

Collect in a labeled,
leak-proof waste bottle.

Temporarly Storage
P! ‘?’ 8

Designated Hazardous Waste
Accumulation Area

Final ]% 'isposal

Arrange for pickup by
Institutional EHS or
Licensed Waste Contractor

Incineration or other
approved chemical
waste treatment method

Contaminated Labware
(Sharps & Non-Sharps)

Sharps: Puncture-resistant container.
Non-Sharps: Lined waste bin.
Label with 'Hazardous Waste: 7BIO"
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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